Cas no 2228503-42-0 (3-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228503-42-0
• MF: C₁₀H₉ClF₃NO₃
• MW: 283.63157248497
• CID: 5943436
• PubChem ID: 165740824
• Update Time: 2025-05-20

3-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]-2-hydroxy-2-methylpropanoic acid
• 2228503-42-0
• EN300-1961158
• 3-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]-2-hydroxy-2-methylpropanoic acid

• Inchi： 1S/C10H9ClF3NO3/c1-9(18,8(16)17)3-5-2-6(10(12,13)14)4-15-7(5)11/h2,4,18H,3H2,1H3,(H,16,17)
• InChI Key： OKDJPVGBMRHNDK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 283.0223053g/mol
• Monoisotopic Mass: 283.0223053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]-2-hydroxy-2-methylpropanoic acid

3-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]-2-hydroxy-2-methylpropanoic Acid: A Comprehensive Overview

The compound 3-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]-2-hydroxy-2-methylpropanoic acid, with the CAS number 1189691-47-6, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, often referred to as Compound A in scientific literature, is characterized by its unique structural features, which include a pyridine ring substituted with chlorine and trifluoromethyl groups, as well as a hydroxyl and methyl-substituted propanoic acid moiety. These structural elements contribute to its remarkable biological activity and versatility in various applications.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the preparation of the pyridine derivative, followed by the introduction of the trifluoromethyl group and subsequent coupling reactions to form the propanoic acid moiety. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored alternative synthetic pathways to reduce costs and minimize environmental impact, aligning with the growing emphasis on sustainable chemistry practices.

The biological activity of 3-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]-2-hydroxy-2-methylpropanoic acid has been extensively studied, particularly in the context of its potential as a pharmaceutical agent. Preclinical studies have demonstrated its potent anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has shown promising results in modulating cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease. Recent research has also highlighted its potential as an anticancer agent, with studies indicating selective cytotoxicity against various cancer cell lines while sparing normal cells.

In the agrochemical sector, this compound has been investigated for its potential as a herbicide. Its ability to inhibit specific enzymes involved in plant metabolism makes it a strong candidate for controlling invasive weed species. Field trials conducted under controlled conditions have shown remarkable efficacy in suppressing weed growth without adversely affecting crop plants. Furthermore, its high stability under environmental conditions ensures prolonged residual activity, making it an attractive option for sustainable pest management strategies.

The environmental impact of 3-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]-2-hydroxy-2-methylpropanoic acid has also been a focal point of recent research. Studies have demonstrated that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in soil and water systems. This characteristic aligns with global efforts to develop eco-friendly chemical agents that reduce ecological footprint. Regulatory agencies have expressed interest in this compound due to its favorable environmental profile, which may pave the way for its approval in various agricultural applications.

In conclusion, 3-[2-Chloro-5-(trifluoromethyl)pyridin-3-yl]-2-hydroxy-2-methylpropanoic acid represents a cutting-edge molecule with diverse applications across multiple industries. Its unique chemical structure, combined with advancements in synthetic methodologies and biological research, positions it as a promising candidate for addressing unmet needs in pharmaceuticals and agriculture. As research continues to unfold, this compound is expected to play an increasingly important role in shaping future innovations in these fields.